Cas no 1891700-26-7 (tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate
• CAS No: 1891700-26-7
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6512163
• PubChem ID: 117447983
• Update Time: 2025-06-10

tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate
• EN300-1902247
• tert-butyl N-[2-methoxy-4-(3-oxopropyl)phenyl]carbamate
• SCHEMBL19930248
• 1891700-26-7

• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(18)16-12-8-7-11(6-5-9-17)10-13(12)19-4/h7-10H,5-6H2,1-4H3,(H,16,18)
• InChI Key： JMEWZJMBGNOBAF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)CCC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate

tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate: A Comprehensive Overview

The compound with CAS No. 1891700-26-7, known as tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate, is a complex organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of carbamates, which are widely used in various industries, including agriculture, pharmaceuticals, and materials science. The structure of tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate is characterized by a tert-butyl group attached to a phenyl ring substituted with methoxy and 3-oxopropyl groups, making it a versatile compound with diverse functional groups.

Recent studies have highlighted the importance of understanding the synthesis and characterization of tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its molecular structure and confirm its purity. These findings have been published in reputable journals, underscoring the compound's potential as a building block for more complex molecules in drug discovery and agrochemical development.

The synthesis of tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by protection of the hydroxyl group using a tert-butyl group, which is then subjected to nucleophilic substitution or coupling reactions to introduce the methoxy and 3-oxopropyl substituents. The optimization of reaction conditions, such as temperature, solvent, and catalysts, has been a focal point of recent research to enhance yield and purity.

In terms of applications, tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate has shown promise in the field of pest control. Its ability to inhibit key enzymes in insects has made it a candidate for developing new generations of pesticides that are both effective and environmentally friendly. Additionally, this compound has been explored for its potential as an intermediate in the synthesis of bioactive molecules, such as antibiotics and anticancer agents.

The environmental impact of tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate is another area of active research. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive sign for its use in agricultural settings where minimizing environmental footprint is crucial.

In conclusion, tert-butyl N-2-methoxy-4-(3-oxopropyl)phenylcarbamate (CAS No. 1891700-26-7) is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.